Cas no 2228365-23-7 (tert-butyl N-2-(aminomethyl)-3-(methylsulfanyl)propylcarbamate)

• Product Name: tert-butyl N-2-(aminomethyl)-3-(methylsulfanyl)propylcarbamate
• CAS No: 2228365-23-7
• MF: C₁₀H₂₂N₂O₂S
• MW: 234.358881473541
• CID: 6102912
• PubChem ID: 165620961
• Update Time: 2025-08-03

tert-butyl N-2-(aminomethyl)-3-(methylsulfanyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(aminomethyl)-3-(methylsulfanyl)propylcarbamate
• 2228365-23-7
• EN300-1900637
• tert-butyl N-[2-(aminomethyl)-3-(methylsulfanyl)propyl]carbamate

• Inchi： 1S/C10H22N2O2S/c1-10(2,3)14-9(13)12-6-8(5-11)7-15-4/h8H,5-7,11H2,1-4H3,(H,12,13)
• InChI Key： LTPADZVNNIVLAB-UHFFFAOYSA-N
• SMILES： S(C)CC(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 234.14019912g/mol
• Monoisotopic Mass: 234.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.6Ų

Additional information on tert-butyl N-2-(aminomethyl)-3-(methylsulfanyl)propylcarbamate

Introduction to Tert-butyl N-2-(aminomethyl)-3-(methylsulfanyl)propylcarbamate (CAS No. 2228365-23-7) and Its Emerging Applications in Chemical Biology and Medicine

The compound tert-butyl N-2-(aminomethyl)-3-(methylsulfanyl)propylcarbamate, identified by the CAS number 2228365-23-7, represents a novel synthetic entity with significant potential in the realms of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its bulky tert-butyl group and the presence of both amino and methylsulfanyl functional moieties, has garnered attention due to its structural complexity and versatile reactivity. The unique combination of these substituents imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and molecular probe development.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of carbamate-based compounds, owing to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various therapeutic agents, including neuroprotective drugs, anticonvulsants, and anti-inflammatory agents. The structural motif of tert-butyl N-2-(aminomethyl)-3-(methylsulfanyl)propylcarbamate aligns well with this trend, as it incorporates elements that can modulate enzyme activity and interact with biological targets in a highly specific manner.

One of the most compelling aspects of this compound is its potential role as a chiral building block in the synthesis of enantiomerically pure drugs. The presence of the amino group at the 2-position allows for further derivatization, enabling the construction of complex molecular architectures with tailored pharmacological properties. Additionally, the methylsulfanyl group introduces a polar moiety that can enhance solubility and binding affinity to biological targets. These features make tert-butyl N-2-(aminomethyl)-3-(methylsulfanyl)propylcarbamate an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies suggest that tert-butyl N-2-(aminomethyl)-3-(methylsulfanyl)propylcarbamate can effectively interact with a variety of protein targets, including enzymes and receptors involved in critical biological pathways. These interactions are mediated by both hydrophobic and hydrophilic interactions, which are finely tuned by the presence of the bulky tert-butyl group and the polar functional groups. Such insights have opened up new avenues for rational drug design and have positioned this compound as a promising lead for further investigation.

The synthesis of tert-butyl N-2-(aminomethyl)-3-(methylsulfanyl)propylcarbamate presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such intricate molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct the desired framework with high precision. Moreover, green chemistry principles have been increasingly integrated into these synthetic routes, ensuring minimal environmental impact while maintaining high yields and purity.

In the context of drug discovery, tert-butyl N-2-(aminomethyl)-3-(methylsulfanyl)propylcarbamate has shown promise as a precursor for generating novel bioactive molecules. By leveraging its structural features, researchers have been able to develop derivatives with enhanced potency and selectivity. For instance, modifications at the amino group have led to compounds with improved binding affinity to specific enzymes, while alterations at the methylsulfanyl position have resulted in enhanced metabolic stability. These findings underscore the compound's versatility and highlight its potential as a pharmacophore in future drug development efforts.

The role of tert-butyl N-2-(aminomethyl)-3-(methylsulfanyl)propylcarbamate extends beyond its use as a synthetic intermediate; it also serves as a valuable tool in biochemical research. Its unique chemical properties allow it to be employed in various biochemical assays aimed at understanding enzyme mechanisms and identifying new therapeutic targets. For example, it has been utilized as a substrate or inhibitor in studies focusing on carbamate hydrolases, which are enzymes involved in numerous metabolic pathways. Such studies not only contribute to our fundamental understanding of these pathways but also provide insights into potential therapeutic interventions.

As our understanding of complex biological systems continues to evolve, so does our appreciation for multifunctional compounds like tert-butyl N-2-(aminomethyl)-3-(methylsulfanyl)propylcarbamate. The ability to design molecules that can simultaneously modulate multiple targets is becoming increasingly important in addressing multifaceted diseases such as cancer and neurodegenerative disorders. By harnessing the structural diversity offered by this compound class, researchers are paving the way for next-generation therapeutics that offer greater efficacy and fewer side effects.

In conclusion, tert-butyl N-2-(aminomethyl)-3-(methylsulfanyl)propylcarbamate (CAS No. 2228365-23-7) represents a fascinating compound with broad applications in chemical biology and medicine. Its unique structural features make it an excellent candidate for drug discovery efforts aimed at developing novel therapeutics targeting various diseases. As research progresses, we can expect further insights into its potential applications, solidifying its position as a cornerstone molecule in modern medicinal chemistry.